3,4-dichloro-N-(2,6-dichlorophenyl)benzamide

• IUPAC Name: 3,4-dichloro-N-(2,6-dichlorophenyl)benzamide
• InChI: InChI=1S/C13H7Cl4NO/c14-8-5-4-7(6-11(8)17)13(19)18-12-9(15)2-1-3-10(12)16/h1-6H,(H,18,19)
• InChI Key: NZSOXPDHNQMIHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)C2=CC(=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C13H7Cl4NO
• DSSTOX Substance ID: DTXSID701256180
• Molecular Weight: 335.0 g/mol
• CAS RN: 10278-29-2

Description

3,4-dichloro-N-(2,6-dichlorophenyl)benzamide, commonly known as DDCB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DDCB is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 346.10 g/mol.

Mechanism of Action

The mechanism of action of DDCB is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In cancer cells, DDCB has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In weeds, DDCB has been shown to inhibit the activity of the enzyme acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects:
DDCB has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, DDCB has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In weeds, DDCB has been shown to inhibit the biosynthesis of branched-chain amino acids, leading to the inhibition of plant growth. In material science, DDCB has been shown to be a versatile precursor for the synthesis of various materials.

Advantages and Limitations for Lab Experiments

DDCB has several advantages for lab experiments, including its high purity and stability. However, DDCB has some limitations, including its low solubility in water and its potential toxicity to humans and animals.

Future Directions

There are several future directions for the research and development of DDCB. In medicinal chemistry, DDCB could be further investigated as a potential anticancer agent, and its mechanism of action could be further elucidated. In agriculture, DDCB could be further studied as a herbicide, and its potential environmental impact could be assessed. In material science, DDCB could be further investigated as a versatile precursor for the synthesis of various materials, and its potential applications could be explored.

Synthesis Methods

DDCB can be synthesized using various methods, including the reaction of 2,6-dichloroaniline with 3,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is purified using column chromatography.

Scientific Research Applications

DDCB has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, DDCB has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In agriculture, DDCB has been studied as a herbicide due to its ability to inhibit the growth of weeds. In material science, DDCB has been investigated as a potential precursor for the synthesis of polymers and other materials.